Cas no 639-99-6 (Cyclohexanemethanol,4-ethenyl-a,a,4-trimethyl-3-(1-methylethenyl)-, (1R,3S,4S)-)

• Product Name: Cyclohexanemethanol,4-ethenyl-a,a,4-trimethyl-3-(1-methylethenyl)-, (1R,3S,4S)-
• CAS No: 639-99-6
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 509214
• PubChem ID: 547972
• Update Time: 2025-04-19

Cyclohexanemethanol,4-ethenyl-a,a,4-trimethyl-3-(1-methylethenyl)-, (1R,3S,4S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol,4-ethenyl-a,a,4-trimethyl-3-(1-methylethenyl)-, (1R,3S,4S)-
• 2-[(1R,3S,4S)-4-ethenyl-4-methyl-3-prop-1-en-2-ylcyclohexyl]propan-2-ol
• ELEMOL
• (1S,2S,4R)-(-)-α,α-dimethyl-1-vinyl-o-menth-8-ene-4-methanol
• o-Menth-8-ene-4-methanol, α,α-dimethyl-1-vinyl-, (1S,2S,4R)-(-)-
• 2-[4-ETHENYL-4-METHYL-3-(PROP-1-EN-2-YL)CYCLOHEXYL]PROPAN-2-OL
• GFJIQNADMLPFOW-UHFFFAOYSA-
• Cyclohexanemethanol, 4-ethenyl-.alpha.,.alpha.,4-trimethyl-3-(1-methylethenyl)-, (1R,3S,4S)-
• InChI=1/C15H26O/c1-7-15(6)9-8-12(14(4,5)16)10-13(15)11(2)3/h7,12-13,16H,1-2,8-10H2,3-6H3
• (1S,2S,4R)-(-)-alpha,alpha-Dimethyl-1-vinyl-o-menth-8-ene-4-methanol
• SCHEMBL310098
• DTXSID10859521
• 2-(3-isopropenyl-4-methyl-4-vinylcyclohexyl)propan-2-ol
• o-Menth-8-ene-4-methanol, alpha,alpha-dimethyl-1-vinyl-, (1S,2S,4R)-(-)-
• Cyclohexanemethanol, 4-ethenyl-.alpha.,.alpha.,4-trimethyl-3-(1-methylethenyl)-, [1R-(1.alpha.,3.alpha.,4.beta.)]-
• GFJIQNADMLPFOW-UHFFFAOYSA-N
• 2-(4-ethenyl-4-methyl-3-prop-1-en-2-ylcyclohexyl)propan-2-ol
• 2-(3-Isopropenyl-4-methyl-4-vinylcyclohexyl)-2-propanol #
• o-Menth-8-ene-4-methanol, .alpha.,.alpha.-dimethyl-1-vinyl-, (1S,2S,4R)-(-)-
• FT-0698743

• Inchi： 1S/C15H26O/c1-7-15(6)9-8-12(14(4,5)16)10-13(15)11(2)3/h7,12-13,16H,1-2,8-10H2,3-6H3
• InChI Key： GFJIQNADMLPFOW-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1CCC(C=C)(C)C(C(=C)C)C1

Computed Properties

• Exact Mass: 222.198365449g/mol
• Monoisotopic Mass: 222.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Elemane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Elemane sesquiterpenoids